![molecular formula C17H16N2O2S2 B258534 N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide](/img/structure/B258534.png)
N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide
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Overview
Description
N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide, also known as DMTBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide is not fully understood. However, it has been suggested that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In addition, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in these cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide in lab experiments is its high potency and selectivity. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide. For instance, further studies could investigate the potential of this compound as a drug candidate for the treatment of various diseases, including neurodegenerative disorders and cancer. In addition, future studies could focus on improving the synthesis method for this compound, as well as developing new methods for delivering this compound to cells and tissues.
Synthesis Methods
N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-phenyl-1,3-thiazole-4-carboxylic acid with thionyl chloride to form 2-phenyl-1,3-thiazole-4-carbonyl chloride, which is then reacted with N,N-dimethylaniline to form this compound.
Scientific Research Applications
N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anti-inflammatory, anticancer, and antidiabetic properties. In addition, this compound has been studied as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
Molecular Formula |
C17H16N2O2S2 |
---|---|
Molecular Weight |
344.5 g/mol |
IUPAC Name |
N,N-dimethyl-3-(2-phenyl-1,3-thiazol-4-yl)benzenesulfonamide |
InChI |
InChI=1S/C17H16N2O2S2/c1-19(2)23(20,21)15-10-6-9-14(11-15)16-12-22-17(18-16)13-7-4-3-5-8-13/h3-12H,1-2H3 |
InChI Key |
IWJWUCFBZMGFME-UHFFFAOYSA-N |
SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CSC(=N2)C3=CC=CC=C3 |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CSC(=N2)C3=CC=CC=C3 |
Origin of Product |
United States |
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